1-(2-chlorobenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-(4-nitrophenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H14ClN3O4/c20-17-6-2-1-4-13(17)12-22-11-3-5-16(19(22)25)18(24)21-14-7-9-15(10-8-14)23(26)27/h1-11H,12H2,(H,21,24)
• InChI Key: RFAJTMWPTIACSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=CC=C(C2=O)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C19H14ClN3O4
• Molecular Weight: 383.8 g/mol

Description

1-(2-chlorobenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as CNDC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CNDC is a dihydropyridine derivative and belongs to the class of calcium channel blockers. The compound has been studied extensively for its ability to modulate calcium channels and its potential as a therapeutic agent for various diseases.

Scientific Research Applications

Synthesis and Characterization

This compound belongs to the broader class of 1,4-dihydropyridines, which are known for their versatile applications in medicinal chemistry due to their pharmacological properties. The synthesis involves condensation reactions, where enamine derivatives are combined with ylidene acid esters, a method that can yield various substituted 1,4-dihydropyridines. These compounds are characterized using techniques such as X-ray diffraction analysis, indicating precise structural configurations and potential for further modification (Abernathy, 1978); (Tumosienė et al., 2019).

Biological Activity

Derivatives of 1,4-dihydropyridines, including compounds similar to the one , have been synthesized and evaluated for various biological activities. These activities range from antioxidant properties, where certain derivatives have shown significant potency compared to known antioxidants like ascorbic acid, to potential therapeutic applications in treating conditions such as depression and enhancing cognitive functions (Tumosienė et al., 2019); (Thomas et al., 2016).

Antimicrobial and Antitubercular Activities

Research has also been conducted on the antitubercular activities of dihydropyridine derivatives, with studies demonstrating significant efficacy against mycobacterium tuberculosis. The synthesis approach, involving Hantzsch condensation and substitution of various groups at strategic positions on the dihydropyridine ring, allows for the generation of compounds with enhanced biological activities. These compounds have been screened for their minimum inhibitory concentrations (MICs), revealing potential as anti-tubercular agents (Iman et al., 2015).